Cas no 138042-40-7 (2-Propanone, 1-[3-(phenylmethyl)-3-azabicyclo[3.1.0]hex-1-yl]-)

• Product Name: 2-Propanone, 1-[3-(phenylmethyl)-3-azabicyclo[3.1.0]hex-1-yl]-
• CAS No: 138042-40-7
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 1249456
• Update Time: 2024-08-03

2-Propanone, 1-[3-(phenylmethyl)-3-azabicyclo[3.1.0]hex-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[3-(phenylmethyl)-3-azabicyclo[3.1.0]hex-1-yl]-

• Inchi： 1S/C15H19NO/c1-12(17)7-15-8-14(15)10-16(11-15)9-13-5-3-2-4-6-13/h2-6,14H,7-11H2,1H3
• InChI Key： ULHLOPGBXOOMTD-UHFFFAOYSA-N
• SMILES： C(C12C(C1)CN(CC1=CC=CC=C1)C2)C(=O)C

Computed Properties

• Exact Mass: 229.14677

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 324.0±15.0 °C(Predicted)
• PSA: 20.31
• pka: 9.06±0.40(Predicted)